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Compound of Interest

Compound Name: 4-propyl-1,3-oxazole

Cat. No.: B2645997

For Researchers, Scientists, and Drug Development Professionals

The 1,3-oxazole scaffold is a privileged five-membered heterocyclic motif prevalent in a vast
array of natural products, pharmaceuticals, and functional materials. Its unique electronic and
steric properties contribute to a wide spectrum of biological activities, making it a cornerstone in
medicinal chemistry and drug discovery. The synthesis of specifically substituted oxazoles,
particularly those bearing an alkyl group at the 4-position, is of significant interest for the
development of novel therapeutic agents. This technical guide provides an in-depth literature
review of the core synthetic methodologies for 4-alkyl-1,3-oxazoles, presenting detailed
experimental protocols, quantitative data, and mechanistic insights to aid researchers in this
field.

Core Synthetic Strategies

The construction of the 4-alkyl-1,3-oxazole ring can be achieved through several classical and
modern synthetic strategies. This guide will focus on the most prominent and versatile
methods, including the Robinson-Gabriel synthesis, the Van Leusen reaction, the Fischer
oxazole synthesis, the Cornforth rearrangement, and various metal-catalyzed approaches.

Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis is a venerable and widely employed method for the formation
of oxazoles, first described independently by Sir Robert Robinson and Siegmund Gabriel in the
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early 20th century.[1][2] The core of this reaction involves the intramolecular cyclodehydration
of a 2-acylamino-ketone.[1][2]

Reaction Mechanism:

The mechanism commences with the protonation of the ketone carbonyl, followed by
nucleophilic attack from the amide oxygen to form a five-membered cyclic intermediate.
Subsequent dehydration yields the aromatic oxazole ring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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